2,4-Dimethylhepta-2,4-dienal

• CAS RN: 42452-48-2
• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 2,4-dimethylhepta-2,4-dienal
• InChI: InChI=1S/C9H14O/c1-4-5-8(2)6-9(3)7-10/h5-7H,4H2,1-3H3
• InChI Key: PHOBFHQBEYNKAL-UHFFFAOYSA-N
• Canonical SMILES: CCC=C(C)C=C(C)C=O

Description

2,4-Dimethylhepta-2,4-dienal is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using a feed of 2.5 liters of propionaldehyde per hour, corresponding to a mean residence time of about 1.2 hours, a propionaldehyde conversion of 38% was achieved at 130° C. under a hydrogen pressure of 25 bar. The yield of 2-methylpentanal, based on the material converted, was 83%. In addition, 3% of propanol, 5% of a mixture of 2,4-dimethylhepta-2,4-dienal and 2,4-dimethylhept-2-enal, 0.5% of 2-methylpentanol and 4% of 2-methylpent-2-enal were formed. Since the last-mentioned compound can, if recycled to the synthesis, also be converted into 2-methylpentanal, the total yield of useful products was 87%.